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Compound of Interest

Compound Name: Methylmethaqualone

Cat. No.: B104451

For research, scientific, and drug development professionals, the proper disposal of chemical
compounds is a critical component of laboratory safety and regulatory compliance. This guide
provides essential information and a recommended procedural framework for the safe disposal
of methylmethaqualone, a quinazolinone and an analogue of methaqualone.

Methylmethaqualone (MMQ) is recognized for its sedative and hypnotic properties, acting as
an agonist at the 3 subtype of the GABA-A receptor.[1] While specific regulatory disposal
guidelines for methylmethaqualone are not readily available, its status as a controlled
substance analogue—methaqualone is a Schedule | drug in the United States—necessitates
that its disposal be handled with the utmost care and in accordance with the stringent
regulations governing controlled substances.[2] The U.S. Drug Enforcement Administration
(DEA) mandates that controlled substances be rendered "non-retrievable" upon disposal to
prevent diversion and environmental contamination.[3][4]

Chemical and Physical Properties

A thorough understanding of a compound's properties is fundamental to its safe handling and
disposal.
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Property Value

Chemical Formula C17H16N20
Molar Mass 264.328 g/mol [1]
Appearance Crystalline solid[5]

Soluble in DMF, DMSO, and ethanol. The

hydrochloride salt is soluble in polar solvents

Solubility . .
like methanol and water, while the free base has
limited aqueous solubility.[5][6]
3-(2,4-dimethylphenyl)-2-methyl-3,4-

IUPAC Name ( yP v y

dihydroquinazolin-4-one[5]

Known Hazards and Safety Precautions

Methylmethaqualone presents significant health risks. Animal studies and anecdotal human
reports indicate a narrow therapeutic index, with a pro-convulsive effect at doses slightly above
the effective sedative dose.[1] Overdose can lead to severe neurotoxicity, including
psychomotor agitation, muscle hyperactivity, and tachycardia.[5][7] Therefore, strict adherence
to safety protocols is paramount during any handling or disposal procedure.

Personal Protective Equipment (PPE):

Appropriate chemical-resistant gloves (nitrile or neoprene).

Safety goggles or a face shield.

A lab coat.

In cases of potential aerosolization, a respirator with an appropriate cartridge should be
used.

Recommended Disposal Procedure

In the absence of specific federal or institutional guidelines for methylmethaqualone, the
following procedure is based on the DEA's regulations for the disposal of controlled substances
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and general chemical safety best practices. This procedure should be performed by personnel
trained in handling hazardous materials and controlled substances.

Step 1: Regulatory Assessment and Planning

o Consult Regulations: Review federal, state, and local regulations regarding the disposal of
controlled substance analogues.[3][8] Your institution's Environmental Health and Safety
(EHS) department is a critical resource for ensuring compliance.

o Documentation: Maintain meticulous records of the quantity of methylmethaqualone to be
disposed of, the date of disposal, and the personnel involved, in accordance with DEA
record-keeping requirements.[8]

Step 2: On-Site Destruction (Rendering Non-Retrievable)

The primary goal of controlled substance disposal is to render the substance non-retrievable.[3]
[4] This can be achieved through chemical degradation.

Experimental Protocol: Chemical Degradation
e Materials:
o Methylmethaqualone
o Suitable chemical-resistant container (e.g., borosilicate glass)

o Reagents for degradation (e.g., potassium permanganate, strong acid, or base, as
determined by your EHS department based on compatibility and safety).

o Personal Protective Equipment (PPE)
o Fume hood
o Methodology:

o Working within a certified fume hood, carefully weigh the amount of methylmethaqualone
to be destroyed.
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o Place the compound in a suitable container.

o Slowly add the chosen degradation reagent. The choice of reagent should be based on a
thorough understanding of the reaction chemistry to avoid uncontrolled reactions or the
generation of hazardous byproducts. A common method for organic compounds is
oxidation.

o Allow the reaction to proceed to completion. This may require stirring and/or heating,
depending on the chosen method.

o Neutralize the reaction mixture as required.

o The resulting solution should be tested to confirm the absence of the original compound
before proceeding to the next step.

Step 3: Final Disposal of Residue

o Waste Characterization: The resulting waste must be characterized as hazardous or non-
hazardous according to EPA regulations.

o Licensed Waste Contractor: The final waste product must be disposed of through a licensed
hazardous waste contractor. Do not dispose of any of the materials down the drain.[3]

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of methylmethaqualone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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